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Compound of Interest

Compound Name: SC-75416

Cat. No.: B1680881

Application Notes and Protocols: SC-75416

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of SC-75416 in Dimethyl
Sulfoxide (DMSO) and protocols for its application in experimental settings. SC-75416 is a
potent and selective cyclooxygenase-2 (COX-2) inhibitor investigated for its anti-inflammatory
properties.

Solubility Data

SC-75416 exhibits good solubility in DMSO, a common aprotic solvent used for in vitro and in
vivo studies. The following table summarizes the concentrations at which stock solutions of SC-
75416 can be prepared in DMSO.

Mass of SC-75416 (for 1

Concentration (mM) Molar Mass ( g/mol )
mL of DMSO)

1 0.3347 mg 334.72

5 1.6736 mg 334.72

10 3.3472 mg 334.72

50 16.736 mg 334.72

Experimental Protocols
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Preparation of SC-75416 Stock Solutions in DMSO

Materials:

SC-75416 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Determine the required concentration and volume of the stock solution for your experiment.

» Weigh the appropriate amount of SC-75416 powder using an analytical balance and place it
into a sterile microcentrifuge tube or vial.

e Add the calculated volume of anhydrous DMSO to the tube containing the SC-75416
powder.

» Vortex the solution until the SC-75416 is completely dissolved. Gentle warming in a water
bath (not exceeding 37°C) may assist in dissolution.

» Store the stock solution at -20°C for long-term storage (months to years) or at 4°C for short-
term storage (days to weeks).[1] It is recommended to aliquot the stock solution into smaller
volumes to avoid repeated freeze-thaw cycles.

Note: For cell culture experiments, the final concentration of DMSO in the culture medium
should be kept low (typically < 0.5%) to avoid solvent-induced toxicity.

Signaling Pathway

SC-75416 functions as a selective inhibitor of cyclooxygenase-2 (COX-2). The following
diagram illustrates the COX-2 signaling pathway and the point of inhibition by SC-75416.
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Caption: COX-2 signaling pathway and inhibition by SC-75416.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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